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Compound of Interest

Compound Name: 2-Methyl-5-nitropyridin-4-ol

CAS No.: 18614-67-0

Cat. No.: B187174

Get Quote

Executive Summary & Operational Directive
This guide mandates the specific disposal protocols for 2-Methyl-5-nitropyridin-4-ol (CAS:

21901-40-6). Due to the presence of a nitro group (

) on the pyridine ring, this compound requires strict segregation from strong oxidizers and
reducing agents to prevent uncontrolled exothermic reactions.

Core Directive: Do NOT dispose of this compound via municipal waste or untreated drain

release. All disposal must occur via high-temperature incineration equipped with nitrogen oxide

(

) scrubbing systems.

Chemical Intelligence & Hazard Matrix
Understanding the physicochemical properties is the first step in a self-validating safety

protocol. The nitro-functionality dictates the incineration requirement, while the hydroxyl group

(tautomeric with pyridone) influences solubility and pH sensitivity.
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Parameter Data Operational Implication

Chemical Name 2-Methyl-5-nitropyridin-4-ol Primary Identifier

CAS Number 21901-40-6 Verification Standard

Formula
Nitrogen content implies

generation

Physical State Solid (Yellow/Orange powder) Particulate control required

Acidity (pKa) ~8.5 (Phenolic -OH)
Soluble in basic aqueous

solutions

Key Hazards Irritant (H315, H319, H335)
PPE: Nitrile gloves, respirator if

dusting

Reactivity
Incompatible with Strong

Oxidizers

CRITICAL: Segregate from

Nitric Acid/Peroxides

Pre-Disposal Validation (Self-Validating System)
Before initiating disposal, the operator must perform a Tri-Point Check to ensure the waste

stream is stable. This prevents "blind" disposal which leads to accidents.

Identity Verification: Confirm CAS 21901-40-6. Why? Isomers like methyl-nitropyridines

(without the -OH) have different lipophilicities and skin permeation risks.

State Assessment:

Is it dry solid?

Proceed to Protocol A.

Is it in solution?

Proceed to Protocol B.

Incompatibility Scan: Ensure no oxidizers (e.g., permanganates, chlorates) are present in the

waste container. Causality: Nitro compounds can act as fuel in the presence of strong
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oxidizers, leading to rapid deflagration.

Disposal Workflow Logic
The following diagram illustrates the decision matrix for segregating this specific chemical

waste.
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Start: Waste Assessment

Determine Physical State

Solid Waste (Pure/Precipitate)

 Dry Solid

Solution (Mother Liquor)

 Dissolved

Pack in HDPE/Glass
Label: 'Toxic Solid - Organic'

Identify Solvent Base

Halogenated Solvent
(DCM, Chloroform)

 Contains Halogens

Non-Halogenated Solvent
(Methanol, Ethyl Acetate)

 No Halogens

Pack in HDPE/Glass
Label: 'Halogenated Waste'

Pack in HDPE/Glass
Label: 'Flammable Organic Waste'

Final Disposal:
Incineration with Scrubber

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2-Methyl-5-nitropyridin-4-ol waste based on

physical state and solvent background.

Execution Protocols
Protocol A: Solid Waste Disposal (Recommended)
Context: Used for expired pure chemicals, reaction precipitates, or contaminated solid

consumables (gloves, paper).

Containment: Transfer the solid material into a wide-mouth High-Density Polyethylene

(HDPE) or amber glass container.

Scientific Rationale: HDPE is resistant to phenolic interaction; amber glass prevents UV

degradation which could destabilize nitro-moieties over long storage.

Labeling: Apply a hazardous waste label with the following specific text:

Constituent: 2-Methyl-5-nitropyridin-4-ol

Hazards: Irritant, Toxic.[1][2][3][4][5]

Code: Check local regulations (e.g., RCRA "Characteristic Waste" if not specifically listed,

often D003 if reactive, though unlikely here).

Secondary Containment: Place the primary container into a secondary plastic tray to capture

potential leakage.

Hand-off: Schedule pickup by EHS (Environmental Health & Safety) for Incineration.

Protocol B: Solution Waste (Mother Liquors)
Context: Reaction mixtures or filtrates containing the compound.

Solvent Identification: Determine if the solvent is Halogenated (e.g., DCM) or Non-

Halogenated (e.g., Ethanol).

Causality: Halogenated solvents require higher incineration temperatures to prevent dioxin

formation; mixing them with non-halogenated streams increases disposal costs and
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complexity.

pH Adjustment (Optional but Recommended): If the solution is highly acidic or basic,

neutralize to pH 6-8.

Note: 2-Methyl-5-nitropyridin-4-ol is amphoteric (pyridyl nitrogen is basic, hydroxyl is

acidic). Neutral pH minimizes solubility and potential for unexpected precipitation in the

waste drum.

Segregation: Pour into the appropriate waste carboy (Halogenated or Non-Halogenated).

WARNING: Do not mix with waste streams containing heavy metals or strong oxidizers.

Rinsing: Triple rinse the original glassware with the compatible solvent and add the rinsate to

the waste container.

Emergency Contingencies
In the event of a spill, immediate action minimizes exposure and environmental impact.[4][6]

Spill Type: Solid Powder

Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don nitrile gloves, safety goggles, and an N95/P100 respirator (dust hazard).

Cleanup: Use a wet wipe or damp paper towel to pick up the powder. Do not dry sweep

(generates dust aerosols).

Disposal: Place all cleanup materials into a sealed bag and treat as Protocol A.

Spill Type: Liquid Solution

Ventilate: Open fume hoods or windows.

Absorb: Use an inert absorbent (Vermiculite or Sand).[7][6] Do not use sawdust (organic

absorbents can react with nitro compounds if concentrated).

Disposal: Scoop absorbed material into a container and treat as Protocol A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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